Cas no 425386-56-7 (3-Methyl-2,3-dihydro-1H-3-benzazepin-2-one)

3-Methyl-2,3-dihydro-1H-3-benzazepin-2-one structure
425386-56-7 structure
Product Name:3-Methyl-2,3-dihydro-1H-3-benzazepin-2-one
CAS No:425386-56-7
MF:C11H11NO
MW:173.211142778397
CID:2641877
PubChem ID:59855773
Update Time:2024-03-01

3-Methyl-2,3-dihydro-1H-3-benzazepin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-3-Benzazepin-2-one, 1,3-dihydro-3-methyl-
    • NTRIXPNQPWVRJU-UHFFFAOYSA-N
    • 3-methyl-2,3-dihydro-1H-3-benzazepin-2-one
    • 3-Methyl-2,3-dihydro-1H-3-benzazepin-2-one
    • Inchi: 1S/C11H11NO/c1-12-7-6-9-4-2-3-5-10(9)8-11(12)13/h2-7H,8H2,1H3
    • InChI Key: NTRIXPNQPWVRJU-UHFFFAOYSA-N
    • SMILES: O=C1CC2C=CC=CC=2C=CN1C

Computed Properties

  • Exact Mass: 173.084063974g/mol
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3
  • XLogP3: 1.5
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